Cas no 36875-26-0 (2-Deoxy-2-trifluoroacetamido-D-glucose)
2-Deoxy-2-trifluoroacetamido-D-glucose is a fluorinated carbohydrate derivative widely used in glycochemistry and medicinal research. Its key structural feature—the trifluoroacetamido group at the C-2 position—enhances stability and reactivity, making it valuable for synthesizing glycosides and glycoconjugates. The electron-withdrawing trifluoroacetyl group facilitates selective glycosylation reactions, improving yield and stereocontrol. This compound serves as a versatile intermediate in the preparation of bioactive molecules, including glycosidase inhibitors and labeled probes for metabolic studies. Its compatibility with standard protecting-group strategies further underscores its utility in complex oligosaccharide assembly. Researchers favor this derivative for its predictable reactivity and robustness under diverse synthetic conditions.
36875-26-0 structure
Product Name:2-Deoxy-2-trifluoroacetamido-D-glucose
CAS No:36875-26-0
MF:C8H12F3NO6
MW:275.179193496704
MDL:MFCD00059807
CID:304582
PubChem ID:87576785
Update Time:2025-05-25
2-Deoxy-2-trifluoroacetamido-D-glucose Chemical and Physical Properties
Names and Identifiers
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- D-Glucose,2-deoxy-2-[(2,2,2-trifluoroacetyl)amino]-
- N-Trifluoroacetyl-D-glucosamine
- 2-Deoxy-2-trifluoroacetamido-D-glucose
- 2-Deoxy-2-trifluoroacetamido-D-glucopyranose
- trifluoroacetylglucosamine
- 2-Deoxy-2-trifluoroacetamido-D-glucose ,96%
- 2,2,2-Trifluoro-N-((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)acetamide
- N-TRIFLUOROACETYL-D-GLUCOSAMINE USP/EP/BP
-
- MDL: MFCD00059807
- Inchi: 1S/C8H12F3NO6/c9-8(10,11)7(18)12-3(1-13)5(16)6(17)4(15)2-14/h1,3-6,14-17H,2H2,(H,12,18)/t3-,4+,5+,6+/m0/s1
- InChI Key: AIJZHZABXNACMO-SLPGGIOYSA-N
- SMILES: O=C[C@H](NC(C(F)(F)F)=O)[C@H]([C@@H]([C@@H](CO)O)O)O
Computed Properties
- Exact Mass: 275.06200
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 182°C
- Boiling Point: 285.7±40.0 °C at 760 mmHg
- Flash Point: 122.7±22.2 °C
- Refractive Index: 1.513
- Solubility: 少量溶于甲醇和水
- PSA: 119.25000
- LogP: -2.14430
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
- pka: 9.32±0.46(Predicted)
2-Deoxy-2-trifluoroacetamido-D-glucose Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: S26; S36/37/39
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:4° CStore…,-4℃Store…Better
2-Deoxy-2-trifluoroacetamido-D-glucose Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Deoxy-2-trifluoroacetamido-D-glucose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T0973-1g |
2-Deoxy-2-trifluoroacetamido-D-glucose |
36875-26-0 | 96.0%(N) | 1g |
¥1490.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N867173-200mg |
N-Trifluoroacetyl-D-glucosamine |
36875-26-0 | ≥96% | 200mg |
¥720.00 | 2022-09-01 | |
| Chemenu | CM410037-1g |
2-Deoxy-2-trifluoroacetamido-D-glucose |
36875-26-0 | 95%+ | 1g |
$*** | 2023-03-29 | |
| abcr | AB143148-1 g |
N-Trifluoroacetyl-D-glucosamine, 96%; . |
36875-26-0 | 96% | 1 g |
€273.30 | 2023-07-20 | |
| abcr | AB143148-5 g |
N-Trifluoroacetyl-D-glucosamine, 96%; . |
36875-26-0 | 96% | 5 g |
€831.80 | 2023-07-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0973-1G |
N-Trifluoroacetyl-D-glucosamine |
36875-26-0 | >96.0%(N) | 1g |
¥1345.00 | 2023-09-07 | |
| eNovation Chemicals LLC | D760819-1g |
N-TRIFLUOROACETYL-D-GLUCOSAMINE |
36875-26-0 | 96.0% | 1g |
$150 | 2024-06-07 | |
| eNovation Chemicals LLC | D760819-5g |
N-TRIFLUOROACETYL-D-GLUCOSAMINE |
36875-26-0 | 96.0% | 5g |
$310 | 2024-06-07 | |
| eNovation Chemicals LLC | D760819-10g |
N-TRIFLUOROACETYL-D-GLUCOSAMINE |
36875-26-0 | 96.0% | 10g |
$535 | 2024-06-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0973-5G |
N-Trifluoroacetyl-D-glucosamine |
36875-26-0 | >96.0%(N) | 5g |
¥6260.00 | 2023-09-07 |
2-Deoxy-2-trifluoroacetamido-D-glucose Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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